Cas no 55723-45-0 (Benzyloxycarbonyl-D-alloisoleucine)

• Product Name: Benzyloxycarbonyl-D-alloisoleucine
• CAS No: 55723-45-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD02094394
• CID: 367331
• PubChem ID: 7010366
• Update Time: 2025-04-19

Benzyloxycarbonyl-D-alloisoleucine Chemical and Physical Properties

Names and Identifiers

• Cbz-D-allo-isoleucine
• D-Alloisoleucine,N-[(phenylmethoxy)carbonyl]-
• Z-D-allo-Ile-OH · DCHA
• Z-D-ALLO-ILE-OH.DCHA
• Z-D-allo-lle-OH.DCHA
• Z-D-allo-lle-OH·DCHA Z-D-allo- isoleucine dicyclohexylaMine salt
• (2R,3S)-N-CARBOBENZYLOXY-2-AMINO-3-METHYLPENTANOIC ACID
• Benzyloxycarbonyl-D-alloisoleucine
• Cbz-D-alloisoleucine
• L-N-benzyloxycarbonylisoleucine
• N-Benzyloxycarbonyl-D-alloisoleucine
• N-benzyloxycarbonyl-DL-isoleucine
• N-carbobenzyloxy-L-isoleucine
• Z-D-Allo-ile-oh dcha
• Z-D-allo-Ile-OH . DCHA
• Cbz-L-alloisoleucine
• 2-{[(benzyloxy)carbonyl]amino}-3-methylpentanoic acid
• 2-(((Benzyloxy)carbonyl)amino)-3-methylpentanoic acid
• N-Benzyloxycarbonyl-L-isoleucine
• n-[(benzyloxy)carbonyl]isoleucine
• L-Isoleucine, N-((phenylmethoxy)carbonyl)-
• N-benzyl-oxycarbonylisoleucine
• JSHXJPFZKBRLFU-UHFFFAOYSA-N
• SBB057708
• NCGC003
• 55723-45-0
• (2R,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
• (2R,3S)-2-(benzyloxycarbonylamino)-3-methylpentanoic acid
• SCHEMBL7264750
• ((Benzyloxy)carbonyl)-D-alloisoleucine
• AC-30047
• CS-0011116
• DTXSID60426641
• EN300-12598349
• A870114
• Z-D-allo- isoleucine dicyclohexylamine salt
• HY-I1044
• AS-49226
• (2R,3S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOIC ACID
• Z-D-allo-Ile-OH
• rel-(2R,3S)-2-(((Benzyloxy)carbonyl)amino)-3-methylpentanoic acid
• FD21850
• (2R,3S)-2-(((Benzyloxy)carbonyl)amino)-3-methylpentanoic acid
• D-Alloisoleucine, N-[(phenylmethoxy)carbonyl]-
• AKOS027256625
• 127866-12-0
• carbobenzoxy--d-alloisoleucine
• N-CBZ-D-ALLO-ISOLEUCINE
• DA-55888
• N-[(Benzyloxy)carbonyl]-D-alloisoleucine

• MDL： MFCD02094394
• Inchi： 1S/C14H19NO4/c1-3-10(2)12(13(16)17)15-14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3,(H,15,18)(H,16,17)/t10-,12+/m0/s1
• InChI Key： JSHXJPFZKBRLFU-CMPLNLGQSA-N
• SMILES： OC([C@@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 2.8

Experimental Properties

• PSA: 75.63000
• LogP: 2.80300

Benzyloxycarbonyl-D-alloisoleucine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives